![molecular formula C26H23ClN2O4S B2874119 N-(3-chlorophenyl)-2-(6-ethyl-4-oxo-3-tosylquinolin-1(4H)-yl)acetamide CAS No. 902278-80-2](/img/structure/B2874119.png)
N-(3-chlorophenyl)-2-(6-ethyl-4-oxo-3-tosylquinolin-1(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chlorophenyl)-2-(6-ethyl-4-oxo-3-tosylquinolin-1(4H)-yl)acetamide, also known as COTI-2, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer.
Scientific Research Applications
Antiviral Activity
A novel anilidoquinoline derivative showed significant antiviral and antiapoptotic effects in vitro, with a significant decrease in viral load and an increase in survival observed in Japanese encephalitis virus-infected mice. This compound represents a potential therapeutic approach for treating Japanese encephalitis (Ghosh et al., 2008).
Antimicrobial and Antifungal Activities
Newly synthesized quinazoline derivatives exhibited antibacterial and antifungal activities against various microorganisms, including Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and different fungal strains. This demonstrates the potential of these compounds as antimicrobial agents (Desai et al., 2007).
Anti-inflammatory and Analgesic Activities
Quinazolinyl acetamides were synthesized and evaluated for their analgesic and anti-inflammatory activities, showing significant efficacy compared to reference drugs. This highlights the therapeutic potential of these compounds in managing pain and inflammation (Alagarsamy et al., 2015).
Antitumor Activities
A novel series of benzyl-substituted quinazolinones demonstrated broad-spectrum antitumor activity, with certain compounds showing higher potency than the positive control. These findings suggest a promising avenue for cancer therapy development (Al-Suwaidan et al., 2016).
Molecular Docking and Structural Analysis
Molecular docking studies of quinazoline derivatives have provided insights into their antimicrobial and anticancer properties, offering a foundation for rational drug design. Additionally, structural analysis of these compounds, including their crystal structures and interaction with biological targets, helps in understanding their mechanism of action and optimizing their therapeutic efficacy (Mehta et al., 2019; Karmakar et al., 2007).
properties
IUPAC Name |
N-(3-chlorophenyl)-2-[6-ethyl-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23ClN2O4S/c1-3-18-9-12-23-22(13-18)26(31)24(34(32,33)21-10-7-17(2)8-11-21)15-29(23)16-25(30)28-20-6-4-5-19(27)14-20/h4-15H,3,16H2,1-2H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRQYBOKVGUUCSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)C)CC(=O)NC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.